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Compound of Interest

Compound Name: OICR-0547

Cat. No.: B560531

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of OICR-0547, a negative
control compound for the WDR5 antagonist OICR-9429.[1][2][3] Researchers, scientists, and
drug development professionals should adhere to these procedures to ensure safety and
compliance with institutional and regulatory standards.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for OICR-0547 is not publicly available, it is
structurally related to OICR-9429 and should be handled with similar precautions.[2] The
material should be considered hazardous until further toxicological data is available.[4]

Key safety protocols include:
» Avoid ingestion, inhalation, and contact with eyes and skin.[4]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

e Wash hands thoroughly after handling.[4]

e Use in a well-ventilated area or with appropriate engineering controls.

OICR-0547 Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of OICR-
0547 waste.
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Consult Institutional Environmental Health & Safety (EHS) Guidelines
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Caption: Decision workflow for the disposal of different forms of OICR-0547 waste.
Step-by-Step Disposal Procedures
1. Waste ldentification and Segregation:
» Solid Waste: Unused or expired OICR-0547 solid compound.

e Liquid Waste: Solutions containing OICR-0547, such as those prepared with DMSO,
PEG300, Tween-80, or saline.[1]

» Contaminated Materials: Laboratory consumables such as pipette tips, tubes, and gloves
that have come into direct contact with OICR-0547.
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2. Waste Collection:

e Collect each waste stream in separate, clearly labeled, and chemically compatible waste
containers.

e Do not mix different waste streams unless permitted by your institution's EHS guidelines.
o Ensure waste containers are sealed to prevent leaks or spills.
3. Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "OICR-
0547".

« Include the approximate concentration and quantity of the waste.
¢ Note any solvents present in liquid waste containers.
4., Storage:

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials.

» Follow the storage temperature guidelines for the compound; stock solutions are typically
stored at -20°C or -80°C.[1]

5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health & Safety (EHS) department.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

OICR-0547 and OICR-9429 Relationship

OICR-0547 serves as an inactive control for OICR-9429, a potent antagonist of the WDR5-MLL
interaction.[1][2] While OICR-9429 binds to WDR5, OICR-0547 is specifically designed not to
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bind, allowing researchers to differentiate between on-target and off-target effects in
experiments.[1][2]

WDRS5 Interaction

OICR-0547
(Negative Control)

4

Click to download full resolution via product page

Caption: Logical relationship between OICR-9429, OICR-0547, and the WDR5 protein target.

Compound Properties and Storage

The following table summarizes key quantitative data for OICR-0547.

Property Value Reference
Molecular Formula C2sH29F3N404 [3]
Molecular Weight 542.55 g/mol [3]

Purity Typically 299% [11[3]

CAS Number 1801873-49-3 [1][3]
Storage (Stock Solution) "80°C for 2 years; -20°C for 1 [1]

year

Disclaimer: This document is intended as a guide and does not replace the need for a formal
risk assessment or adherence to your institution's specific safety and disposal protocols.
Always consult your EHS department for definitive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560531#oicr-0547-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b560531?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/OICR-0547.html
https://www.thesgc.org/chemical-probes/oicr-9429
https://labshake.com/product/df3e32e2-58c1-4f47-9836-390969d73626/-OICR-0547
https://cdn.caymanchem.com/cdn/insert/16095.pdf
https://www.benchchem.com/product/b560531#oicr-0547-proper-disposal-procedures
https://www.benchchem.com/product/b560531#oicr-0547-proper-disposal-procedures
https://www.benchchem.com/product/b560531#oicr-0547-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem
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